Cas no 2228280-23-5 (1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine)

• Product Name: 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine
• CAS No: 2228280-23-5
• MF: C₉H₁₁Cl₂N₃
• MW: 232.109739542007
• CID: 5750604
• PubChem ID: 165679301
• Update Time: 2025-06-08

1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyrimidin-5-yl)cyclopentan-1-amine
• 2228280-23-5
• EN300-1983352
• 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine

• Inchi： 1S/C9H11Cl2N3/c10-7-6(8(11)14-5-13-7)9(12)3-1-2-4-9/h5H,1-4,12H2
• InChI Key： MCRPBYKAXCXNQG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1(CCCC1)N

Computed Properties

• Exact Mass: 231.0330028g/mol
• Monoisotopic Mass: 231.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine

Professional Introduction to Compound with CAS No. 2228280-23-5 and Product Name: 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine

The compound identified by the CAS number 2228280-23-5 and the product name 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4,6-dichloropyrimidine moiety and a cyclopentanamine substituent suggests a versatile chemical entity that could exhibit diverse biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The 4,6-dichloropyrimidine core is a well-documented scaffold in medicinal chemistry, frequently employed in the synthesis of kinase inhibitors and other bioactive molecules. Its ability to interact with various biological targets makes it an attractive component for drug design. The cyclopentanamine group, on the other hand, introduces a cyclic amine functionality that can enhance the solubility and bioavailability of the compound, making it more suitable for pharmacological applications.

Current research in the field of oncology has highlighted the importance of small-molecule inhibitors targeting specific kinases involved in cancer progression. The structural features of 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine suggest that it may possess inhibitory properties against certain kinases, particularly those involved in signal transduction pathways relevant to tumor growth and survival. Preliminary studies have indicated that derivatives of this compound class exhibit promising activity in preclinical models, warranting further investigation into their potential as anticancer agents.

The synthesis of 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of chlorine atoms at the 4 and 6 positions of the pyrimidine ring enhances its reactivity, allowing for further functionalization and derivatization. This flexibility is crucial for tailoring the compound's pharmacokinetic properties and optimizing its biological activity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework with high precision.

From a computational chemistry perspective, the molecular modeling of 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine has provided valuable insights into its interactions with biological targets. Quantum mechanical calculations have been used to predict binding affinities and identify key pharmacophoric elements within the molecule. These computational studies not only aid in rational drug design but also facilitate the optimization of lead compounds through structure-based drug design approaches. The integration of experimental data with computational predictions has become an indispensable tool in modern pharmaceutical research.

The pharmacological evaluation of 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine has revealed intriguing biological profiles that merit further exploration. In vitro assays have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in human diseases. Notably, its interaction with protein kinases has been a focal point of interest, given the critical role these enzymes play in cellular signaling pathways. Additionally, preliminary toxicological studies suggest that the compound exhibits acceptable safety margins at therapeutic doses, although further comprehensive assessments are necessary to fully characterize its toxicity profile.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. The case of 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine exemplifies this collaborative effort. Researchers from different disciplines have contributed to its synthesis, characterization, and initial biological testing. This interdisciplinary collaboration is essential for advancing drug discovery programs and bringing new treatments to patients in need.

Looking ahead, the future prospects for 1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine appear promising. Ongoing research aims to explore its potential as a lead compound for developing novel therapeutics targeting various diseases. Further optimization efforts will focus on enhancing its potency, selectivity, and pharmacokinetic properties through structural modifications. Additionally, clinical trials will be necessary to evaluate its efficacy and safety in human populations.

In conclusion,1-(4,6-Dichloropyrimidin-5-yl)cyclopentan-1-amine, identified by CAS number 2228280-23-5, represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve，innovative compounds like this one will play a crucial role in shaping future therapeutic strategies.